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Introduction: Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria,

represents a significant economic challenge to the global poultry industry. It leads to poor

nutrient absorption, reduced growth rates, and increased mortality.[1][2] Amprolium, a synthetic

anticoccidial, has been a cornerstone of control strategies since its introduction in 1960.[3] It

functions as a thiamine (Vitamin B1) antagonist, competitively inhibiting the thiamine

transporter in Eimeria parasites, which ultimately leads to parasite starvation and death.[2][3][4]

Its efficacy against various Eimeria species, particularly E. tenella and E. acervulina, is well-

documented.[4]

Robust and standardized field trial methodologies are critical for accurately evaluating the

efficacy of amprolium under commercial production conditions. These notes provide a detailed

framework and specific protocols for designing and executing such trials.

Amprolium's Mechanism of Action
Amprolium's structural similarity to thiamine allows it to competitively block thiamine uptake by

the Eimeria parasite.[3] The parasite's thiamine transport system is more sensitive to

amprolium than the host's, ensuring a wide margin of safety for the chicken.[3] This action is

most effective during the schizont stage of the parasite's life cycle, which has the highest

demand for thiamine.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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